Cas no 31857-79-1 (5-methyl-1,2-thiazol-3-amine hydrochloride)

• Product Name: 5-methyl-1,2-thiazol-3-amine hydrochloride
• CAS No: 31857-79-1
• MF: C₄H₇ClN₂S
• MW: 150.629778146744
• MDL: MFCD05664165
• CID: 1448846
• PubChem ID: 12323352
• Update Time: 2025-05-27

5-methyl-1,2-thiazol-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolamine, 5-methyl-, monohydrochloride
• 5-methyl-1,2-thiazol-3-amine hydrochloride
• 5-methylisothiazol-3-amine hydrochloride

• MDL： MFCD05664165
• Inchi： 1S/C4H6N2S.ClH/c1-3-2-4(5)6-7-3;/h2H,1H3,(H2,5,6);1H
• InChI Key： HCFLTOLUJNEDHD-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(N)=N1.[H]Cl

Additional information on 5-methyl-1,2-thiazol-3-amine hydrochloride

3-Isothiazolamine, 5-methyl-, monohydrochloride: A Comprehensive Overview

The compound with CAS No 31857-79-1, commonly referred to as 3-Isothiazolamine, 5-methyl-, monohydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the isothiazolamine class, which has garnered considerable attention due to its diverse applications in drug discovery and material science. The monohydrochloride form of this compound is particularly notable for its stability and bioavailability, making it a preferred choice in various research and industrial settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Isothiazolamine, 5-methyl-, monohydrochloride through a variety of routes. One of the most promising methods involves the use of microwave-assisted synthesis, which not only enhances reaction efficiency but also minimizes environmental impact. This approach has been extensively documented in recent studies, highlighting its scalability for large-scale production.

The structural uniqueness of 3-Isothiazolamine, 5-methyl-, monohydrochloride lies in its isothiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of a methyl group at the 5-position introduces steric and electronic effects that significantly influence the compound's reactivity and pharmacokinetic properties. These attributes make it an attractive candidate for developing novel therapeutic agents targeting various disease states.

Emerging research has focused on the potential of 3-Isothiazolamine, 5-methyl-, monohydrochloride as a lead compound in drug development. Studies have demonstrated its ability to modulate key cellular pathways involved in inflammation, neurodegenerative diseases, and cancer. For instance, a recent study published in *Nature Communications* revealed that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase-2 (COX-2) enzymes. Such findings underscore its potential as a lead molecule for developing next-generation anti-inflammatory drugs.

In addition to its pharmacological applications, 3-Isothiazolamine, 5-methyl-, monohydrochloride has also found utility in materials science. Its ability to form stable metal complexes has led to its exploration as a ligand in catalytic processes. A groundbreaking study in *Angewandte Chemie* highlighted its role as a highly efficient catalyst for asymmetric hydrogenation reactions, paving the way for its application in green chemistry.

The environmental impact of 3-Isothiazolamine, 5-methyl-, monohydrochloride has also been a subject of recent investigations. Researchers have assessed its biodegradability and toxicity profiles under various conditions. Results indicate that the compound exhibits low toxicity to aquatic organisms and undergoes rapid biodegradation under aerobic conditions, making it an eco-friendly alternative to traditional chemicals.

Looking ahead, the future of 3-Isothiazolamine, 5-methyl-, monohydrochloride seems promising as researchers continue to unlock its full potential across multiple disciplines. Collaborative efforts between academia and industry are expected to drive further innovation in its synthesis, application development, and regulatory approval processes.